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Compound of Interest

Compound Name: 4-Benzyloxyphenyl isocyanate

Cat. No.: B112699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-Benzyloxyphenyl isocyanate. The information is intended to support

researchers, scientists, and professionals in the field of drug development and organic

synthesis in understanding and utilizing this versatile chemical compound.

Core Chemical and Physical Properties
4-Benzyloxyphenyl isocyanate is a solid organic compound with the molecular formula

C₁₄H₁₁NO₂.[1][2][3] It is also known by its IUPAC name, 1-isocyanato-4-

(phenylmethoxy)benzene.[1] The presence of the isocyanate group makes it a reactive

species, particularly towards nucleophiles.

Table 1: Physical and Chemical Properties of 4-Benzyloxyphenyl Isocyanate
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Property Value Reference(s)

Molecular Formula C₁₄H₁₁NO₂ [1][2][3]

Molecular Weight 225.24 g/mol [1][2][3]

CAS Number 50528-73-9 [2][3]

Melting Point 60-62 °C [4]

Boiling Point 129 °C at 0.2 mmHg [4]

Appearance Crystalline Solid [4]

Solubility

Soluble in many common

organic solvents such as

dichloromethane, toluene, and

THF.

[5][6]

Synthesis and Purification
The synthesis of 4-Benzyloxyphenyl isocyanate typically proceeds from its corresponding

amine, 4-benzyloxyaniline. A common and effective method involves the use of phosgene or a

phosgene equivalent, such as triphosgene, in an inert solvent.

Experimental Protocol: Synthesis of 4-Benzyloxyphenyl
Isocyanate from 4-Benzyloxyaniline
Materials:

4-Benzyloxyaniline

Triphosgene

Triethylamine (Et₃N)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Magnesium sulfate (MgSO₄)

Standard laboratory glassware and stirring equipment

Ice bath

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, add 4-

benzyloxyaniline (1 equivalent), anhydrous dichloromethane (to make a 0.2 M solution), and

a saturated aqueous solution of sodium bicarbonate (equal volume to the DCM).

Cool the biphasic mixture in an ice bath with vigorous stirring.

Carefully add triphosgene (0.4 equivalents) in a single portion.

Continue stirring the reaction mixture in the ice bath for 15-30 minutes. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer, and extract the aqueous layer with three portions of

dichloromethane.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude 4-Benzyloxyphenyl isocyanate.

Purification
The crude product can be purified by Kugelrohr distillation or recrystallization.[2] For

recrystallization, a suitable solvent system would be a mixture of a solvent in which the

compound is sparingly soluble at room temperature but soluble upon heating (e.g., a mixture of

ethyl acetate and hexane).

Reactivity and Applications
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The isocyanate functional group (-N=C=O) is highly electrophilic and readily reacts with a

variety of nucleophiles. This reactivity is central to the utility of 4-Benzyloxyphenyl isocyanate
in organic synthesis.

Reaction with Amines to Form Urea Derivatives
Isocyanates react with primary and secondary amines to form substituted ureas. This reaction

is typically fast and proceeds at room temperature. The lone pair of the amine nitrogen attacks

the electrophilic carbon of the isocyanate, followed by proton transfer to form the stable urea

linkage. This reaction is widely used in the synthesis of pharmaceuticals and other biologically

active molecules.[7][8]

Reaction with Alcohols to Form Carbamates (Urethanes)
In the presence of a suitable catalyst, isocyanates react with alcohols to form carbamates, also

known as urethanes. This reaction is fundamental to the production of polyurethanes. The

oxygen of the hydroxyl group acts as the nucleophile, attacking the isocyanate carbon.

Role in Drug Development and Bioconjugation
The reactivity of isocyanates makes them valuable reagents in drug development and

bioconjugation. They can be used to link different molecular fragments together, for instance, to

attach a targeting moiety to a drug molecule or to immobilize a molecule on a solid support for

screening purposes. The benzyloxy group can serve as a protective group for the phenol,

which can be deprotected in a later synthetic step if required.

Experimental Workflows
The following diagrams illustrate common experimental workflows involving 4-
Benzyloxyphenyl isocyanate.
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Reactants

Reaction Conditions
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Caption: Workflow for the synthesis of a urea derivative.
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Caption: Use in solid-phase peptide synthesis as a capping agent.

Safety Information
4-Benzyloxyphenyl isocyanate is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is harmful if swallowed, in

contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause

respiratory irritation.[1]

Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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H335: May cause respiratory irritation.

Always consult the Safety Data Sheet (SDS) before handling this compound and wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.

This guide provides a foundational understanding of the chemical properties and handling of 4-
Benzyloxyphenyl isocyanate. For specific applications, further consultation of peer-reviewed

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-
dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. csustan.edu [csustan.edu]

6. 內容不提供 [sigmaaldrich.com]

7. Urea derivative synthesis by amination, rearrangement or substitution [organic-
chemistry.org]

8. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 4-Benzyloxyphenyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112699#4-benzyloxyphenyl-isocyanate-chemical-
properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b112699?utm_src=pdf-body
https://www.benchchem.com/product/b112699?utm_src=pdf-body
https://www.benchchem.com/product/b112699?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7925317/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7925317/
http://www.orgsyn.org/demo.aspx?prep=V78P0220
https://www.researchgate.net/post/How_to_carry_out_synthesis_of_aromatic_isocyanates_using_aromatic_amine_and_triphosgene
https://www.researchgate.net/publication/354003599_Derivatizing_Reagents_for_Detection_of_Organic_Compounds_By_HPLC
https://www.csustan.edu/sites/default/files/2022-02/solvent_miscibility_table.pdf
https://www.sigmaaldrich.com/TW/zh/life-science/content-not-available
https://www.organic-chemistry.org/synthesis/C1N/ureaderivatives.shtm
https://www.organic-chemistry.org/synthesis/C1N/ureaderivatives.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7266097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7266097/
https://www.benchchem.com/product/b112699#4-benzyloxyphenyl-isocyanate-chemical-properties
https://www.benchchem.com/product/b112699#4-benzyloxyphenyl-isocyanate-chemical-properties
https://www.benchchem.com/product/b112699#4-benzyloxyphenyl-isocyanate-chemical-properties
https://www.benchchem.com/product/b112699#4-benzyloxyphenyl-isocyanate-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

